3-[(2,3-Dichlorophenoxy)methyl]-4-methoxybenzoic acid

• IUPAC Name: 3-[(2,3-dichlorophenoxy)methyl]-4-methoxybenzoic acid
• InChI: InChI=1S/C15H12Cl2O4/c1-20-12-6-5-9(15(18)19)7-10(12)8-21-13-4-2-3-11(16)14(13)17/h2-7H,8H2,1H3,(H,18,19)
• InChI Key: NONUROIRQJYEIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)COC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H12Cl2O4
• Molecular Weight: 327.2 g/mol

Description

3-[(2,3-Dichlorophenoxy)methyl]-4-methoxybenzoic acid is a chemical compound with the molecular formula C15H12Cl2O4. It is available for purchase from various chemical suppliers.

Scientific Research Applications

• Structural Elucidation in Organic Synthesis

  • The pH-controlled oxidation of 4′-methoxyacetophenone using bleach, related to the compound , is utilized to understand the chemoselectivity and regioselectivity in organic synthesis. This reaction, depending on the pH, can lead to compounds like 4-methoxybenzoic acid, shedding light on redox reactions in organic chemistry (Ballard, 2010).

• Understanding Enzymatic Degradation

  • Dicamba monooxygenase (DMO), an enzyme that catalyzes the oxidative demethylation of dicamba (related to the chemical of interest) to produce 3,6-dichlorosalicylic acid and formaldehyde, has been studied for its structural mechanics. This research is crucial in understanding how soil microbes can degrade certain herbicides, a process relevant for environmental detoxification (Dumitru et al., 2009).

• Marine-Derived Fungal Compounds

  • Studies on marine endophytic fungi have yielded compounds structurally related to the one , with potential applications in antitumor and antimicrobial activities. These compounds are crucial for the development of new drugs and understanding the chemical biodiversity of marine ecosystems (Xia et al., 2011).

• Degradation of Herbicides

  • The electrochemical degradation of chlorophenoxy and chlorobenzoic herbicides, including compounds structurally related to the one , has been explored. Understanding the mechanisms of degradation can aid in environmental clean-up processes and developing more sustainable agricultural practices (Brillas et al., 2003).

• Phenyl Ether Derivatives from Marine-Derived Fungi

  • The isolation of phenyl ether derivatives from marine-derived fungi opens pathways to discovering new bioactive substances with potential pharmacological applications. These substances, related to the compound , show significant antioxidant activities, relevant for developing therapies against oxidative stress-related diseases (Xu et al., 2017).